Cas no 1256823-11-6 (1-(3-bromo-5-chloropyridin-2-yl)ethanone)

1-(3-Bromo-5-chloropyridin-2-yl)ethanone is a halogenated pyridine derivative with a molecular formula of C₇H₅BrClNO. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct bromo and chloro substituents enhance reactivity, enabling selective functionalization at multiple sites. The ketone group at the 2-position further expands its utility in condensation and nucleophilic addition reactions. With high purity and stability, it is suitable for precision applications in medicinal chemistry and material science. The compound’s well-defined structure ensures reproducibility in synthetic pathways, making it a valuable building block for complex molecular architectures.

1-(3-bromo-5-chloropyridin-2-yl)ethanone structure

1256823-11-6 structure

Product Name:1-(3-bromo-5-chloropyridin-2-yl)ethanone

CAS No:1256823-11-6

MF:C₇H₅BrClNO

MW:234.477699995041

MDL:MFCD18255548

CID:1218242

PubChem ID:71744169

Update Time:2025-11-02

1-(3-bromo-5-chloropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromo-5-chloropyridin-2-yl)ethanone
- DTXSID80857413
- BL010230
- CS-0106160
- MFCD18255548
- AB90736
- PS-11708
- Ethanone, 1-(3-bromo-5-chloro-2-pyridinyl)-
- 1-(3-Bromo-5-chloropyridin-2-yl)ethan-1-one
- A890000
- AKOS025404158
- 1256823-11-6
- MDL： MFCD18255548
- Inchi： 1S/C7H5BrClNO/c1-4(11)7-6(8)2-5(9)3-10-7/h2-3H,1H3
- InChI Key： KMNWYNVTWPFJNR-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CN=C1C(C)=O)Cl

Computed Properties

Exact Mass: 232.92430g/mol
Monoisotopic Mass: 232.92430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 30Å²

1-(3-bromo-5-chloropyridin-2-yl)ethanone Pricemore >>

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